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Compound of Interest

Compound Name: 6-Chloropyridazine-3-thiol

CAS No.: 3916-78-7

Cat. No.: B1277308

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 6-Chloropyridazine-3-thiol

Section 1: Introduction and Strategic Importance
This guide provides a comprehensive technical overview of 6-Chloropyridazine-3-thiol, a
heterocyclic compound of significant interest to researchers in medicinal chemistry and

materials science. As a bifunctional molecule, its utility lies in the distinct reactivity of its chloro

and thiol moieties, making it a versatile building block for the synthesis of complex molecular

architectures. Its pyridazine core is a common scaffold in pharmacologically active compounds,

lending to its frequent use in drug discovery pipelines.[1]

Molecular Identity and Structure
6-Chloropyridazine-3-thiol is an organic compound featuring a pyridazine ring substituted

with a chlorine atom at position 6 and a thiol group at position 3. The presence of the thiol

group introduces the possibility of thione-thiol tautomerism, a critical consideration in its

reactivity and characterization, which will be discussed in detail.

Chemical Name: 6-Chloropyridazine-3-thiol[2]
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Synonyms: 6-Chloro-3(2H)-pyridazinethione, 3-Chloro-6-mercaptopyridazine, 6-chloro-2H-

pyridazine-3-thione[3]

CAS Number: 3916-78-7[2][4][5]

Molecular Formula: C₄H₃ClN₂S[2][4][6]

Molecular Weight: 146.60 g/mol [3][4]

Significance in Medicinal Chemistry and Drug
Development
The pyridazine scaffold is a privileged structure in medicinal chemistry due to the electronic

properties conferred by the adjacent nitrogen atoms, which can engage in crucial hydrogen

bonding interactions with biological targets.[1] 6-Chloropyridazine-3-thiol serves as a key

intermediate for introducing this scaffold. The chlorine atom provides a reactive site for

nucleophilic substitution, while the thiol group allows for derivatization through S-alkylation or

oxidation, enabling the generation of diverse compound libraries. Notably, derivatives have

been synthesized and investigated for their potential as anticancer agents.[7]

Section 2: Core Physicochemical Data
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and development, influencing everything from reaction conditions to

formulation.

Summary of Properties
The key quantitative descriptors for 6-Chloropyridazine-3-thiol are summarized below. These

values are critical for designing synthetic protocols, predicting solubility, and establishing

analytical methods.
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Property Value Source(s)

Appearance Yellow solid [4]

Melting Point 136-138 °C [3]

Boiling Point 220.4 °C (at 760 mmHg) [2][3]

Density 1.53 ± 0.1 g/cm³ (Predicted) [2][3]

pKa 7.06 ± 0.40 (Predicted) [3]

XLogP3 0.9 - 1.42 [2][8]

The Critical Thione-Thiol Tautomerism
A pivotal aspect of this molecule's chemistry is its existence as a mixture of two tautomers: the

thiol form (6-chloropyridazine-3-thiol) and the thione form (6-chloro-2H-pyridazine-3-thione).

Caption: Thione-thiol tautomeric equilibrium of the title compound.

In solution and the solid state, the equilibrium for similar heterocyclic thiones strongly favors the

thione form.[9] This is due to the greater stability of the amide-like C=S double bond within the

ring system.[10] This equilibrium is crucial as it dictates the molecule's reactivity. For instance,

alkylation reactions can occur at either the sulfur atom (S-alkylation) or the ring nitrogen (N-

alkylation), depending on the reaction conditions and the predominant tautomer. Spectroscopic

analysis must also account for the presence of both forms.

Section 3: Structural Elucidation and Quality
Control: A Methodological Approach
Confirming the identity and purity of 6-Chloropyridazine-3-thiol is a prerequisite for its use. A

multi-technique approach ensures a comprehensive and validated characterization.

Workflow for Compound Verification
The following workflow represents a robust, self-validating system for the complete

characterization of the compound, from structural confirmation to purity assessment.
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Caption: Integrated workflow for the synthesis and analytical validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR is the gold standard for unambiguous structure determination.

For this molecule, ¹H NMR is particularly informative for confirming the substitution pattern on

the pyridazine ring. The choice of solvent is critical; deuterated chloroform (CDCl₃) is often

used, but deuterated dimethyl sulfoxide (DMSO-d₆) is preferable if solubility is a concern or to

observe the N-H proton of the thione tautomer.

Step-by-Step Protocol:
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Sample Preparation: Accurately weigh 5-10 mg of 6-Chloropyridazine-3-thiol and dissolve

it in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift referencing (δ = 0.00 ppm).

Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer operating at a frequency

of 400 MHz or higher to ensure adequate signal resolution.

Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform,

followed by phase and baseline correction.

Analysis: Integrate the signals to determine proton ratios and measure coupling constants (J

values) to establish connectivity.

Trustworthiness (Data Interpretation): The spectrum is expected to show two signals in the

aromatic region, each integrating to one proton.[4]

Signal 1: A doublet around δ 7.0-7.3 ppm, corresponding to the proton at position 4.

Signal 2: A doublet around δ 7.5-7.8 ppm, corresponding to the proton at position 5.

Coupling: Both doublets should exhibit the same coupling constant (J), typically in the range

of 9-10 Hz, which is characteristic of ortho-coupling between adjacent protons on the

pyridazine ring.[4]

Thione Proton: If using DMSO-d₆, a broad singlet corresponding to the N-H proton of the

dominant thione tautomer may be observed at a downfield chemical shift (>13 ppm).

Infrared (IR) Spectroscopy
Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique used to

identify the presence of key functional groups, providing corroborating evidence for the

proposed structure. This is particularly useful for confirming the thione C=S group and the N-H

bond of the tautomer.

Step-by-Step Protocol:
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Sample Preparation: Prepare a sample using either the KBr pellet method (mixing a small

amount of sample with dry potassium bromide and pressing into a transparent disk) or using

an Attenuated Total Reflectance (ATR) accessory. The ATR method is faster and requires

minimal sample preparation.

Background Scan: Perform a background scan to subtract atmospheric CO₂ and H₂O

absorptions.

Sample Scan: Acquire the spectrum of the sample, typically over a range of 4000 to 400

cm⁻¹.

Analysis: Identify characteristic absorption bands corresponding to the molecule's functional

groups.

Trustworthiness (Data Interpretation): The IR spectrum provides a molecular fingerprint. Key

expected absorptions include:

~3100-3000 cm⁻¹: C-H stretching from the aromatic ring.[11]

~3000-2800 cm⁻¹ (broad): N-H stretching of the thione tautomer, often broadened due to

hydrogen bonding.[12]

~2600-2550 cm⁻¹ (weak): A very weak S-H stretch may be observable if a minor amount of

the thiol tautomer is present.[13]

~1600-1450 cm⁻¹: C=C and C=N stretching vibrations characteristic of the pyridazine ring.

[11]

~1250-1050 cm⁻¹: A strong band attributed to the C=S (thione) stretching vibration.

~800-700 cm⁻¹: C-Cl stretching vibration.

Section 4: Purity Assessment via High-Performance
Liquid Chromatography (HPLC)
Expertise & Experience: HPLC is the definitive technique for quantifying the purity of a

chemical compound. A reverse-phase method is most appropriate for 6-Chloropyridazine-3-
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thiol given its moderate polarity (XLogP3 ~0.9-1.4). The choice of a UV detector is logical due

to the presence of the UV-active pyridazine chromophore.

Workflow for Purity Analysis

1. Sample Preparation
(Dissolve in Mobile Phase)

2. Injection
(10 µL into HPLC)

3. Separation
(C18 Column)

4. Detection
(UV Detector @ 254 nm)

5. Data Analysis
(Calculate % Area)

Click to download full resolution via product page

Caption: Step-by-step workflow for HPLC purity determination.

Rationale and Protocol
This protocol is designed to provide a robust separation of the main compound from potential

impurities, such as the starting material (3,6-dichloropyridazine) or by-products.

Step-by-Step Protocol:

Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of a mixture of

acetonitrile and water (e.g., 60:40 v/v) containing 0.1% trifluoroacetic acid (TFA). The TFA is

added to sharpen peaks by ensuring all acidic/basic sites are protonated.

Sample Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in

the mobile phase. Filter the solution through a 0.45 µm syringe filter to remove particulates.

Instrument Setup:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C (to ensure reproducible retention times).

Injection Volume: 10 µL.
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Detector: UV-Vis detector set to a wavelength where the compound strongly absorbs (e.g.,

254 nm).

Analysis: Inject the sample and run the analysis for a sufficient time (e.g., 10-15 minutes) to

allow all components to elute.

Trustworthiness (Data Interpretation): A successful analysis will yield a chromatogram where

the main peak is sharp and well-resolved from any impurity peaks. Purity is calculated based

on the relative area of the main peak as a percentage of the total area of all peaks detected.

For use in drug development, a purity of >95% is typically required.

Section 5: Safety, Handling, and Storage
Authoritative Grounding: Based on available Safety Data Sheets (SDS), 6-Chloropyridazine-
3-thiol is classified as an irritant.[2][14]

Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious

eye irritation. May cause respiratory irritation.[5]

Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves.[15] Avoid breathing dust.

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.

Recommended storage temperature is between +2 to +8 °C.[5]

Section 6: Conclusion: A Versatile Heterocyclic
Building Block
6-Chloropyridazine-3-thiol is a compound whose value is defined by its structural features

and predictable reactivity. A comprehensive understanding of its physicochemical properties,

including the subtle but critical thione-thiol tautomerism, is essential for its effective use. The

analytical workflows detailed in this guide provide a robust framework for researchers to

validate the quality of this key intermediate, ensuring the integrity and reproducibility of their

synthetic endeavors in drug discovery and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/3993435
https://www.jocpr.com/articles/the-study-of-thionethiol-tautomerism-of-4amino54nitrophenyl-24dihydro3h124triazole3thione-by-hplcms-method.pdf
https://scispace.com/pdf/the-thione-thiol-tautomerism-in-simple-thioamides-i26n7xxskf.pdf
https://pdf.benchchem.com/154/In_Depth_Analysis_of_3_Chloro_6_Iodopyridazine_Derivatives_via_H_NMR_and_a_Comparison_with_Alternative_Spectroscopic_Techniques.pdf
https://www.researchgate.net/publication/237852177_The_infrared_absorption_spectra_of_thiosemicarbazide_and_related_compounds_NH2_and_NH_vibrations
https://www.mdpi.com/1420-3049/25/23/5633
https://www.mdpi.com/1420-3049/25/23/5633
https://www.mdpi.com/1420-3049/25/23/5633
https://www.matrixscientific.com/product/buy-6-chloropyridazine-3-thiol
https://www.fishersci.com/store/msds?partNumber=AC431110010&countryCode=US&language=en
https://www.benchchem.com/product/b1277308/docs#physicochemical-properties-of-6-chloropyridazine-3-thiol
https://www.benchchem.com/product/b1277308/docs#physicochemical-properties-of-6-chloropyridazine-3-thiol
https://www.benchchem.com/product/b1277308/docs#physicochemical-properties-of-6-chloropyridazine-3-thiol
https://www.benchchem.com/product/b1277308/docs#physicochemical-properties-of-6-chloropyridazine-3-thiol
https://www.benchchem.com/product/b1277308?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

